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Violanthrone (also known as dibenzanthrone) and its derivatives constitute a significant class of
polycyclic aromatic compounds that have long been cornerstones of the high-performance
colorant industry.[1][2] As vat dyes, they are prized for their exceptional fastness properties,
including outstanding resistance to light, washing, and chemical agents, making them
indispensable for dyeing cellulosic fibers like cotton and viscose.[2][3] The core of their utility
lies in the principle of vatting: the insoluble pigment is chemically reduced to a soluble leuco
form in an alkaline bath, allowing it to penetrate the fiber.[2][4] Subsequent oxidation, typically
by air, regenerates the insoluble pigment, trapping it within the fiber matrix and resulting in a
highly durable coloration.[2][4]

This guide, intended for researchers and chemical development professionals, provides a
detailed examination of the synthesis of the violanthrone core and the subsequent
derivatization to produce C.I. Vat Black 16 (C.l. 59855). We will explore the mechanistic
underpinnings of the key chemical transformations, present detailed experimental protocols,
and discuss the causality behind process choices, reflecting a field-proven approach to the
synthesis of these complex molecules.

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b074306#bc-rfq
https://www.researchgate.net/publication/244585928_A_Mechanistic_Representation_for_the_Syntheses_of_Benzanthrone_and_Violanthrone
https://pdf.benchchem.com/1198/Application_Notes_and_Protocols_Utilizing_Bianthrone_Derivatives_as_Vat_Dye_Intermediates.pdf
https://pdf.benchchem.com/1198/Application_Notes_and_Protocols_Utilizing_Bianthrone_Derivatives_as_Vat_Dye_Intermediates.pdf
https://static.fibre2fashion.com/articleresources/PdfFiles/58/5722.pdf
https://pdf.benchchem.com/1198/Application_Notes_and_Protocols_Utilizing_Bianthrone_Derivatives_as_Vat_Dye_Intermediates.pdf
https://m.youtube.com/watch?v=1sK2MKtWOYQ
https://pdf.benchchem.com/1198/Application_Notes_and_Protocols_Utilizing_Bianthrone_Derivatives_as_Vat_Dye_Intermediates.pdf
https://m.youtube.com/watch?v=1sK2MKtWOYQ
https://www.benchchem.com/product/b074306/docs?utm_src=pdf-body#introduction-the-enduring-legacy-of-violanthrone-vat-dyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Part 1: Synthesis of the Violanthrone Core Scaffold

The industrial synthesis of violanthrone is a multi-step process that begins with the construction
of its key precursor, 7H-benz[de]anthracen-7-one, commonly known as benzanthrone.[1] The
subsequent dimerization of this precursor yields the violanthrone skeleton.

Precursor Synthesis: From Anthraquinone to
Benzanthrone

The journey to violanthrone begins with the synthesis of benzanthrone. This is typically
achieved through the reaction of anthraquinone with glycerol in an acidic medium, such as
sulfuric acid.[1] This reaction, a complex condensation and cyclization sequence, establishes
the fundamental four-ring aromatic ketone structure of benzanthrone.[1]

Dimerization of Benzanthrone: The Alkaline Fusion
Pathway

The pivotal step in creating the nonacyclic diketone structure of violanthrone is the dimerization
of benzanthrone.[1][5] The most common industrial method to achieve this is through alkaline
fusion.

Causality of Alkaline Fusion: This method involves heating benzanthrone with a strong alkali,
typically potassium hydroxide, to a molten state at high temperatures (e.g., 200-240°C).[2][6][7]
The intensely basic and anhydrous conditions of the fusion facilitate the deprotonation of
benzanthrone, generating a carbanion. This nucleophilic species then attacks a second
molecule of benzanthrone. An oxidizing agent, such as sodium chlorate, is often added portion-
wise to the melt to facilitate the subsequent oxidative coupling and intramolecular cyclization,
ultimately forming the thermodynamically stable, highly conjugated violanthrone structure.[2]
The high temperature is crucial to overcome the activation energy for C-C bond formation
between the two bulky benzanthrone units.
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Caption: Overall synthetic pathway from Benzanthrone to Vat Black 16.

Part 2: Derivatization of Violanthrone to Vat Black 16

Vat Black 16 (Direct Black SNA, Vat Grey 3B) is a key violanthrone derivative valued for its
blue-light grey to black shades on cellulosic fibers.[8][9][10] Its synthesis involves the
introduction of nitrogen-containing functional groups onto the violanthrone core.

Mechanistic Overview: Amination & Hydroxylation

The synthesis of Vat Black 16 from violanthrone (specifically, Dinaphtho([1,2,3-cd:3',2',1'-
Im]perylene-5,10-dione) is achieved by reacting it with hydroxylamine in a concentrated sulfuric
acid medium.[8] A Chinese patent further specifies the use of hydroxylamine sulfate and a
vanadium pentoxide catalyst.[11][12] The reaction proceeds by leveraging the property that
violanthrone dissolves in concentrated sulfuric acid. This creates a medium where the
hydroxylamine sulfate can react with the violanthrone molecule under the influence of the
catalyst.[12] This process introduces both amino and hydroxyl groups onto the violanthrone
backbone, yielding the final dye with the molecular formula C34H18N202.[12][13]

Detailed Experimental Protocol

The following protocol is a representative synthesis adapted from publicly available patent
literature, designed to be self-validating through careful control of reaction parameters.[11][12]

Materials & Equipment:

Four-necked flask equipped with a mechanical stirrer, thermometer, and addition funnel.

Violanthrone powder (50 g)

98% Sulfuric acid (170 ml)

Water (10-15 ml)

Hydroxylamine sulfate (25 g)

Vanadium pentoxide (V20s) catalyst (0.2 g)
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Methodology:

o Acidic Medium Preparation: To the four-necked flask, carefully add 10 ml of water, followed
by the slow addition of 170 ml of 98% sulfuric acid while stirring. Allow the mixture to stir for
15 minutes. Causality: This creates the concentrated sulfuric acid medium required to
dissolve the violanthrone.

 Violanthrone Dissolution: Cool the acid mixture to below 80°C. Slowly and portion-wise, add
50 g of violanthrone powder. The temperature must be carefully maintained below 80°C
during the addition to prevent unwanted side reactions. Causality: Controlled addition
ensures complete dissolution without thermal degradation.

e Thermal Conditioning: Once the addition is complete, heat the mixture to 100-110°C and
maintain this temperature for 30-60 minutes. Causality: This step ensures the violanthrone is
fully dissolved and the reaction mixture is thermally equilibrated before the introduction of the
reactant.

o Catalyst and Reactant Addition: Cool the mixture back down to below 80°C. Add 0.2 g of
vanadium pentoxide catalyst. Subsequently, add 25 g of hydroxylamine sulfate in small
portions, ensuring the temperature does not exceed 80°C. Stir for an additional 15 minutes
after the addition is complete. Causality: Vanadium pentoxide catalyzes the
amination/hydroxylation. Portion-wise addition of hydroxylamine sulfate controls the
exothermic reaction.

o Reaction Drive: Slowly heat the reaction mass to 130-135°C and maintain this temperature
for 1 hour to drive the reaction to completion.

e Quenching and Precipitation: Cool the reaction mass to approximately 60°C. Quench the
reaction by carefully adding it to a large volume of water. This will cause the crude Vat Black
16 product to precipitate out of the solution. Causality: The dye is insoluble in water;
guenching neutralizes the sulfuric acid and precipitates the product.

« |solation: Collect the precipitated solid by filtration.

Part 3: Purification and Characterization
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The crude product from the synthesis is invariably contaminated with residual acids, unreacted
starting materials, and side products. Purification is essential to achieve the desired color purity
and performance characteristics.

Purification via Vatting

A standard and highly effective method for purifying vat dyes is the "vatting" process.[2] This
technique exploits the fundamental chemistry of the dye class.

Purification Workflow:

« Initial Washing: The crude filter cake is first washed thoroughly with hot water until the filtrate
is neutral. This removes the majority of residual sulfuric acid and water-soluble impurities.[2]

e Reduction (Vatting): The washed crude dye is suspended in an alkaline solution (e.g.,
sodium hydroxide) and treated with a reducing agent, typically sodium dithionite
(hydrosulfite).[2] This converts the insoluble pigment into its water-soluble sodium salt (leuco
form).

 Filtration of Insolubles: The resulting solution is filtered to remove any insoluble impurities
that were present in the crude product.

» Re-oxidation: The filtrate, containing the soluble leuco dye, is then subjected to oxidation.
This is often achieved by bubbling air through the solution. The oxidation process
regenerates the insoluble, purified pigment, which precipitates from the solution.[2]

» Final Isolation and Drying: The purified pigment is collected by filtration, washed with water
to remove any remaining salts, and dried to yield a fine powder.[11]
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Caption: General workflow for the purification of Vat Black 16 by vatting.
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Characterization Data

Proper characterization is essential to confirm the identity and purity of the synthesized

materials.
Property Violanthrone C.l. Vat Black 16 Reference(s)
C.l. Name C.l. Vat Blue 20 C.l. Vat Black 16 [2]
C.l. Number 59800 59855 [9]
CAS Number 116-71-2 1328-19-4 [5][13]
Molecular Formula C34H1602 C34H18N202 [51[13]
Molar Mass 456.49 g/mol 486.52 g/mol [51[13]
_ Black powder with
Appearance Dark blue solid ) [519]
metallic luster
Insoluble in water and
Solubility Insoluble in water. xylene; slightly soluble  [5][9][13]
in pyridine.
Behavior in Conc. Dark purple /
- [81[14]

H2S04

Yellowish green

Conclusion and Future Outlook

The synthesis of violanthrone and its derivatives like Vat Black 16 is a mature technology

rooted in classic aromatic chemistry. The pathway via benzanthrone dimerization and

subsequent functionalization remains the industrial standard. Understanding the causality

behind each step—from the high-temperature, anhydrous conditions of the alkaline fusion to

the controlled catalysis in the final derivatization—is paramount for process optimization and

troubleshooting.

Future research in this area may focus on developing more environmentally benign synthetic

routes, potentially avoiding harsh reagents like concentrated sulfuric acid or high-boiling point

solvents.[3] Furthermore, the exploration of novel violanthrone derivatives continues, with

recent studies investigating their potential as n-type semiconductors and near-infrared (NIR)
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fluorescent dyes, opening new avenues for these classic structures beyond the realm of textile
colorants.[15][16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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